Benzyl (3aS,7aR)-2-oxooctahydro-5H-pyrrolo[3,2-c]pyridine-5-carboxylate

• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• IUPAC Name: benzyl (3aS,7aR)-2-oxo-3,3a,4,6,7,7a-hexahydro-1H-pyrrolo[3,2-c]pyridine-5-carboxylate
• InChI: InChI=1S/C15H18N2O3/c18-14-8-12-9-17(7-6-13(12)16-14)15(19)20-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,18)/t12-,13+/m0/s1
• InChI Key: LDAKMNUTUOJQPQ-QWHCGFSZSA-N
• Isomeric SMILES: C1CN(C[C@H]2[C@@H]1NC(=O)C2)C(=O)OCC3=CC=CC=C3
• Canonical SMILES: C1CN(CC2C1NC(=O)C2)C(=O)OCC3=CC=CC=C3

Description

• Benzyl (3aS,7aR)-2-oxooctahydro-5H-pyrrolo[3,2-c]pyridine-5-carboxylate is a complex organic compound with the chemical formula C₁₈H₂₃NO₃.
• It belongs to the class of pyrrolo[3,2-c]pyridine derivatives.
• The compound’s structure features a bicyclic system containing a pyrrolidine ring fused with a pyridine ring.
• Its synthesis and applications have garnered interest due to its potential biological activities.

Preparation Methods

• One synthetic route involves the reaction of tert-butyl (3-iodopyridin-4-yl)carbamate with benzyl alcohol, followed by cyclization and subsequent oxidation to form the desired compound .
• Industrial production methods may vary, but the key steps involve the formation of the pyrrolo[3,2-c]pyridine core and subsequent functionalization.

Chemical Reactions Analysis

Reactions: Benzyl (3aS,7aR)-2-oxooctahydro-5H-pyrrolo[3,2-c]pyridine-5-carboxylate can undergo various reactions, including

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation. For example

Major Products: These reactions can yield various derivatives, such as amides, esters, or amines.

Scientific Research Applications

Chemistry: Benzyl (3aS,7aR)-2-oxooctahydro-5H-pyrrolo[3,2-c]pyridine-5-carboxylate serves as a versatile building block for designing novel compounds.

Biology and Medicine: Researchers explore its potential as a scaffold for drug development, targeting receptors or enzymes.

Industry: It may find applications in fine chemicals, pharmaceuticals, or materials science.

Mechanism of Action

• The compound’s mechanism of action depends on its specific derivatives.
• It could interact with receptors, enzymes, or cellular pathways, affecting biological processes.

Comparison with Similar Compounds

Similar Compounds: Other pyrrolo[3,2-c]pyridine derivatives, such as related carboxylates or amides.

Uniqueness: Highlight its distinct features, such as substituents or stereochemistry.

Remember that this compound’s properties and applications continue to be explored, and further research may reveal additional insights.